Cas no 830317-03-8 (3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]-)

• Product name: 3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]-
• CAS No: 830317-03-8
• MF: C₁₃H₁₂N₂O₂
• MW: 228.24658
• CID: 679658
• PubChem ID: 135800543

3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]-
• 4-[(4-methoxyanilino)methylidene]pyridin-3-one
• 830317-03-8
• 4-[(4-Methoxyanilino)methylidene]pyridin-3(4H)-one
• DTXSID00836028

• Inchi： InChI=1S/C13H12N2O2/c1-17-12-4-2-11(3-5-12)15-8-10-6-7-14-9-13(10)16/h2-9,16H,1H3
• InChI Key： XQIBNXCSGJFEKX-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)N=CC2=C(C=NC=C2)O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų